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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and physical properties of

1,2,5-trichloronaphthalene, a member of the polychlorinated naphthalene (PCN) family. PCNs

are recognized as persistent environmental pollutants, and understanding their chemical

behavior is crucial for toxicological studies and environmental remediation. This document

summarizes key physicochemical data, outlines general experimental protocols for their

determination, and illustrates the primary toxicological pathway associated with this class of

compounds.

Core Chemical Properties
The following table summarizes the key chemical and physical properties of 1,2,5-
trichloronaphthalene.
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Property Value Source

CAS Number 55720-33-7 [1]

Molecular Formula C₁₀H₅Cl₃ [1]

Molecular Weight 231.51 g/mol

Boiling Point 332.7 °C at 760 mmHg

Density 1.452 g/cm³

Vapor Pressure 0.000277 mmHg at 25°C

LogP (Octanol-Water Partition

Coefficient)
4.8

Solubility

Soluble in most organic

solvents, such as chlorinated

and aromatic solvents.[2]

Generally, water solubility

decreases with increasing

chlorination.[3]

Appearance

Commercial PCN mixtures can

range from thin liquids to hard,

waxy solids.[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

specific PCN congeners like 1,2,5-trichloronaphthalene are not extensively published in

readily available literature. However, standardized methods are employed for the

characterization of such compounds.

Determination of Purity and Structure
Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the

separation and identification of PCN congeners in a mixture.[4] A sample is volatilized and

passed through a capillary column (e.g., DB-5MS) which separates the components based

on their boiling points and interactions with the column's stationary phase. The separated
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components then enter a mass spectrometer, which ionizes the molecules and detects the

fragments based on their mass-to-charge ratio, allowing for structural elucidation and

quantification.[4] Isotope dilution techniques are often employed for accurate quantification in

complex environmental matrices.[4]

Determination of Physicochemical Properties
Melting and Boiling Point: The melting and boiling points of solid and liquid PCNs are

determined using standard laboratory techniques. For solids, a melting point apparatus is

used where the temperature at which the substance transitions from a solid to a liquid is

observed. For liquids, the boiling point is determined by heating the liquid and measuring the

temperature at which its vapor pressure equals the atmospheric pressure. Due to the high

boiling points of many PCNs, these measurements are often performed under reduced

pressure.

Density: The density of liquid PCNs can be measured using a pycnometer or a digital density

meter. For solid PCNs, gas pycnometry can be used to determine the true density.

Vapor Pressure: Vapor pressure can be determined by various methods, including the

Knudsen effusion method or by using gas chromatography to measure the retention time of

the analyte on a column with a known stationary phase.

LogP (Octanol-Water Partition Coefficient): The octanol-water partition coefficient is a

measure of a compound's lipophilicity and is a critical parameter in assessing its

environmental fate and bioaccumulation potential. It is typically determined using the shake-

flask method, where the compound is partitioned between n-octanol and water, and the

concentration in each phase is measured after equilibrium is reached.

Toxicological Pathway
Polychlorinated naphthalenes, including 1,2,5-trichloronaphthalene, are known to exert their

toxic effects primarily through the activation of the aryl hydrocarbon receptor (AhR).[5][6] This

pathway is a key mechanism for the toxicity of many planar aromatic hydrocarbons.[5] The

binding of a ligand like a PCN to the AhR initiates a cascade of events leading to the

expression of various genes, some of which are involved in xenobiotic metabolism and can

lead to cellular damage.[7][8]
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Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway Activation by 1,2,5-
Trichloronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. env.go.jp [env.go.jp]

2. CHLORINATED NAPHTHALENES (CICAD 34, 2001) [inchem.org]

3. tandfonline.com [tandfonline.com]

4. [Determination of polychlorinated naphthalenes in environmental samples by isotope
dilution gas chromatography-triple quadrupole mass spectrometry] - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. farmacja.umed.pl [farmacja.umed.pl]

7. The toxicological profile of polychlorinated naphthalenes (PCNs) - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15289549?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/product/b15289549?utm_src=pdf-body
https://www.benchchem.com/product/b15289549?utm_src=pdf-custom-synthesis
https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://www.inchem.org/documents/cicads/cicads/cicad34.htm
https://www.tandfonline.com/doi/full/10.1080/26395940.2020.1829992
https://pubmed.ncbi.nlm.nih.gov/24392626/
https://pubmed.ncbi.nlm.nih.gov/24392626/
https://pubmed.ncbi.nlm.nih.gov/24392626/
https://www.researchgate.net/publication/360460259_The_toxicological_profile_of_polychlorinated_naphthalenes_PCNs
https://farmacja.umed.pl/wp-content/uploads/2022/05/The-toxicological-profile-of-polychlorinated-naphthalenes-PCNs.pdf
https://pubmed.ncbi.nlm.nih.gov/35545163/
https://pubmed.ncbi.nlm.nih.gov/35545163/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. research-portal.uea.ac.uk [research-portal.uea.ac.uk]

To cite this document: BenchChem. [1,2,5-Trichloronaphthalene: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289549#1-2-5-trichloronaphthalene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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